Cas no 142905-27-9 (Koetjapic acid)

Koetjapic acid structure
Koetjapic acid structure
Product Name:Koetjapic acid
CAS No:142905-27-9
MF:C30H46O4
MW:470.683849811554
CID:219989
PubChem ID:15513441
Update Time:2024-03-01

Koetjapic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Chrysenepropanoicacid,9-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-1,4a,4b,6a,9-pentamethyl-2-(1-methylethenyl)-,(1S,2S,4aR,4bS,6aS,9S,10aR,12aR)-
    • 1-Chrysenepropanoic acid,9-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-1,4a,4b,6a,9-pentamethyl-2-(1-methylethenyl)-,[1S-(1a,2b,4ab,4ba,6ab,9b,10ab,12aa)]-
    • 3,4-Secooleana-4(23),12-diene-3,29-dioicacid, (20b)-
    • Koetjapic acid
    • BDBM50250352
    • (3S,4aR,6aR,7S,8S,10aR,10bS,12aS)-7-(2-carboxyethyl)-3,7,10a,10b,12a-pentamethyl-8-prop-1-en-2-yl-2,4,4a,6,6a,8,9,10,11,12-decahydro-1H-chrysene-3-carboxylic acid
    • CHEBI:191779
    • 3,4-seco-olean-4(23),12-diene-3,30-dioic acid
    • DTXSID401317222
    • CHEMBL495066
    • 142905-27-9
    • Inchi: 1S/C30H46O4/c1-19(2)20-10-13-30(7)23(28(20,5)12-11-24(31)32)9-8-21-22-18-27(4,25(33)34)15-14-26(22,3)16-17-29(21,30)6/h8,20,22-23H,1,9-18H2,2-7H3,(H,31,32)(H,33,34)/t20-,22-,23+,26+,27-,28-,29+,30+/m0/s1
    • InChI Key: ASOUKQDZWGOCBR-ICSARBIRSA-N
    • SMILES: OC([C@@]1(C)CC[C@]2(C)CC[C@]3(C)C(=CC[C@@H]4[C@@](C)(CCC(=O)O)[C@H](C(=C)C)CC[C@@]34C)[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 934
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 7.5

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